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Compound of Interest

Compound Name: Diallyl terephthalate

Cat. No.: B044613

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical waste are paramount to ensuring laboratory safety and environmental
protection. Diallyl terephthalate, a monomer used in the production of polymers, requires
careful management due to its potential hazards. This guide provides essential, step-by-step
procedures for its safe disposal.

Immediate Safety and Handling

Before proceeding with disposal, it is crucial to handle diallyl terephthalate with appropriate
safety measures. The compound is harmful if swallowed and can cause skin and serious eye
irritation.[1][2][3]

Personal Protective Equipment (PPE):

o Gloves: Wear protective gloves.

o Eye Protection: Use eye and face protection.

» Clothing: Wear protective clothing to prevent skin contact.[1]

In the event of a spill, prevent it from entering drains, waterways, or soil.[1] Absorb the spill with
an inert material, such as sand or vermiculite, and place it into a suitable, sealed container for
disposal.[1]
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Step-by-Step Disposal Procedure

Disposal of diallyl terephthalate must be carried out in compliance with local, regional, and
national regulations.[1][4][5] As a chemical waste generator, you are responsible for
determining if the waste is classified as hazardous.[4][5]

¢ Waste Identification and Collection:

o Collect all diallyl terephthalate waste, including contaminated materials and spill cleanup
debris, in a designated and properly labeled waste container.

o The container should be robust, chemically resistant, and have a secure lid to prevent
leaks or spills.

o Do not mix diallyl terephthalate with other incompatible waste streams. It is incompatible
with strong oxidizing agents.[1]

o Labeling:

o Clearly label the waste container with "Hazardous Waste," the name "Diallyl
Terephthalate," and any other identifiers required by your institution's Environmental
Health and Safety (EHS) department.

o Storage:

o Store the sealed waste container in a designated, well-ventilated, and cool area, away
from sources of ignition.[1]

o Ensure the storage area is secure and accessible only to authorized personnel.
» Arrange for Disposal:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

o Provide them with accurate information about the waste, including its composition and
volume.
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e Documentation:

o Maintain a record of the waste generated, including the amount and date of disposal, as
required by your institution and local regulations.

The ultimate disposal method will be determined by the approved waste disposal facility, which
Is equipped to handle and treat chemical waste in an environmentally responsible manner.[1]

Quantitative Hazard Data

Hazard Statement GHS Classification Source

] Acute toxicity, oral (Category
Harmful if swallowed 2) [3]

o Skin corrosion/irritation
Causes skin irritation [3]
(Category 2)

] S Serious eye damage/eye
Causes serious eye irritation S [3]
irritation (Category 2)

Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of diallyl
terephthalate waste in a laboratory setting.
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Caption: Workflow for the safe disposal of diallyl terephthalate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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